1-[(4-Ethoxyphenyl)methyl]-4-(furan-2-ylmethyl)piperazine

Specification

• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]-4-(furan-2-ylmethyl)piperazine
• Standard InChI: InChI=1S/C18H24N2O2/c1-2-21-17-7-5-16(6-8-17)14-19-9-11-20(12-10-19)15-18-4-3-13-22-18/h3-8,13H,2,9-12,14-15H2,1H3
• Standard InChI Key: OPVHMGQEZWLJBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=CO3

Introduction

Similar Compounds and Their Applications

Similar compounds, such as (4-Ethoxyphenyl)(4-{3-[(furan-2-ylmethyl)amino]-4-nitrophenyl}piperazin-1-yl)methanone, have been studied for their potential pharmaceutical applications due to their complex arrangement of functional groups. These compounds may exhibit various biological activities, including interactions with enzymes or receptors, which could be relevant for therapeutic uses.

Synthesis and Modification

The synthesis of complex organic molecules like 1-[(4-Ethoxyphenyl)methyl]-4-(furan-2-ylmethyl)piperazine typically involves multi-step reactions, including the formation of the piperazine ring and the attachment of the ethoxyphenyl and furan-2-ylmethyl groups. Techniques such as column chromatography are often used for purification.

Potential Biological Activities

While specific biological activities of 1-[(4-Ethoxyphenyl)methyl]-4-(furan-2-ylmethyl)piperazine are not documented, compounds with similar structures have shown potential in various therapeutic areas. For instance, piperazine derivatives are known for their roles in central nervous system disorders, cardiovascular diseases, and as antimicrobial agents.

Data Table: Comparison of Similar Compounds

Compound Name	Structural Features	Potential Biological Activity
(4-Ethoxyphenyl)(4-{3-[(furan-2-ylmethyl)amino]-4-nitrophenyl}piperazin-1-yl)methanone	Ethoxyphenyl, furan-2-ylmethyl, nitrophenyl	Potential therapeutic applications due to complex functional groups
N-[(Furan-2-YL)methyl]-N'-{1-[4-(4-methoxyphenyl)piperazin-1-YL]-1-(thiophen-2-YL)propan-2-YL}ethanediamide	Furan-2-ylmethyl, methoxyphenyl, thiophen-2-yl	Potential for various biological activities due to diverse functional groups
1-(4-Ethoxyphenyl)piperazine dihydrochloride	Ethoxyphenyl, piperazine ring	Used as a precursor or intermediate in pharmaceutical synthesis

This table highlights the structural diversity and potential applications of compounds similar to 1-[(4-Ethoxyphenyl)methyl]-4-(furan-2-ylmethyl)piperazine, emphasizing the need for further research into its specific properties and biological activities.